Cas no 924304-74-5 (5-(Trifluoromethyl)isoindoline hydrochloride)

• Product Name: 5-(Trifluoromethyl)isoindoline hydrochloride
• CAS No: 924304-74-5
• MF: C₉H₉ClF₃N
• MW: 223.622671842575
• MDL: MFCD10700142
• CID: 1034508
• PubChem ID: 57447958
• Update Time: 2025-06-09

5-(Trifluoromethyl)isoindoline hydrochloride Chemical and Physical Properties

Names and Identifiers

• 5-(Trifluoromethyl)isoindoline hydrochloride
• 1H-ISOINDOLE,2,3-DIHYDRO-5-(TRIFLUOROMETHYL)-,HYDROCHLORIDE
• 5-(trifluoromethyl)-2,3-dihydro-1H-isoindole,hydrochloride
• J-504710
• 1H-Isoindole,2,3-dihydro-5-(trifluoromethyl)-,HCl
• 1H-Isoindole, 2,3-dihydro-5-(trifluoromethyl)-, hydrochloride
• SCHEMBL1647039
• AS-39416
• 5-(trifluoromethyl)-2,3-dihydro-1H-isoindole;hydrochloride
• SQCXNEZUTMIRGM-UHFFFAOYSA-N
• 5-?(Trifluoromethyl)?isoindoline hydrochloride
• SY269742
• 5-(trifluoromethyl)isoindoline HCl
• 5-(Trifluoromethyl)-2,3-dihydro-1H-isoindole--hydrogen chloride (1/1)
• MFCD10700142
• DTXSID70726543
• AKOS016014576
• CS-0108753
• 924304-74-5
• SB66153
• SCHEMBL1647036
• A905104
• ZLB30474
• 5-(Trifluoromethyl)isoindolinehydrochloride
• 5-(TRIFLUOROMETHYL)-2,3-DIHYDRO-1H-ISOINDOLE HYDROCHLORIDE

• MDL： MFCD10700142
• Inchi： 1S/C9H8F3N.ClH/c10-9(11,12)8-2-1-6-4-13-5-7(6)3-8;/h1-3,13H,4-5H2;1H
• InChI Key： SQCXNEZUTMIRGM-UHFFFAOYSA-N
• SMILES： Cl.FC(C1C=CC2CNCC=2C=1)(F)F

Computed Properties

• Exact Mass: 223.0375615g/mol
• Monoisotopic Mass: 223.0375615g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 190
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 12Ų

Additional information on 5-(Trifluoromethyl)isoindoline hydrochloride

5-(Trifluoromethyl)isoindoline Hydrochloride: A Comprehensive Overview

5-(Trifluoromethyl)isoindoline hydrochloride (CAS No. 924304-74-5) is a versatile compound with significant applications in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique trifluoromethyl and isoindoline functionalities, has garnered considerable attention due to its potential in the development of novel therapeutic agents.

The chemical structure of 5-(trifluoromethyl)isoindoline hydrochloride consists of an isoindoline core with a trifluoromethyl group attached at the 5-position. The presence of the trifluoromethyl group imparts unique electronic and steric properties to the molecule, making it an attractive scaffold for drug design. The isoindoline ring, on the other hand, provides a flexible and stable framework that can be readily functionalized for various biological activities.

Recent studies have highlighted the potential of 5-(trifluoromethyl)isoindoline hydrochloride in several therapeutic areas. One notable application is in the development of inhibitors for specific protein-protein interactions (PPIs). PPIs are critical for many cellular processes, and their disruption can lead to various diseases. Research has shown that 5-(trifluoromethyl)isoindoline hydrochloride can effectively modulate PPIs, making it a promising lead compound for drug discovery.

In addition to its role in PPI inhibition, 5-(trifluoromethyl)isoindoline hydrochloride has also been investigated for its anti-inflammatory properties. Inflammation is a key factor in many chronic diseases, including arthritis and cardiovascular disorders. Studies have demonstrated that this compound can inhibit the production of pro-inflammatory cytokines, such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α), thereby reducing inflammation and associated symptoms.

The pharmacokinetic properties of 5-(trifluoromethyl)isoindoline hydrochloride have also been extensively studied. It has been found to exhibit favorable oral bioavailability and metabolic stability, which are crucial for its therapeutic efficacy. These properties make it an attractive candidate for further development into clinical candidates.

Clinical trials involving 5-(trifluoromethyl)isoindoline hydrochloride-based compounds are currently underway to evaluate their safety and efficacy in treating various conditions. Early results from these trials have shown promising outcomes, with patients experiencing significant improvements in disease symptoms and quality of life.

The synthetic route to 5-(trifluoromethyl)isoindoline hydrochloride is well-established and can be efficiently scaled up for commercial production. The synthesis typically involves the reaction of a suitable isoindoline derivative with trifluoromethylation reagents, followed by acidification to form the hydrochloride salt. This robust synthetic methodology ensures consistent quality and purity of the final product.

In conclusion, 5-(trifluoromethyl)isoindoline hydrochloride (CAS No. 924304-74-5) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for the development of novel therapeutic agents. Ongoing research and clinical trials continue to uncover new possibilities for this versatile compound, paving the way for innovative treatments in various medical fields.